Cas no 2171697-26-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid
• CAS No: 2171697-26-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5974138
• PubChem ID: 165544891
• Update Time: 2025-06-14

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid
• EN300-1491275
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]acetic acid
• 2171697-26-8

• Inchi： 1S/C26H32N2O5/c1-16(2)28(14-22(29)30)24(31)23(26(3,4)5)27-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21,23H,14-15H2,1-5H3,(H,27,32)(H,29,30)
• InChI Key： DSMWSFSNNCAIEK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)C(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid

Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171697-26-8)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171697-26-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-amino acid applications, peptide coupling reagents, and CAS 2171697-26-8 suppliers, reflecting its growing demand in drug discovery and biotechnology.

In recent years, the interest in custom peptide synthesis has surged due to advancements in mRNA vaccines and targeted therapeutics. The Fmoc-protected derivative of this compound ensures high purity and stability during automated peptide synthesis, addressing common challenges like side-chain protection and racemization. Its compatibility with HBTU/HOBt activation and other coupling methods further enhances its utility. Users often inquire about how to dissolve Fmoc-amino acids or best practices for SPPS, highlighting the need for practical guidance in laboratory settings.

The 3,3-dimethylbutanoic acid moiety in this compound contributes to its steric hindrance, reducing unwanted side reactions during peptide elongation. This property is particularly valuable for synthesizing cyclic peptides or modified amino acid sequences, which are pivotal in developing GPCR-targeted drugs and enzyme inhibitors. SEO trends reveal queries like Fmoc-amino acid storage conditions and CAS 2171697-26-8 solubility, underscoring the importance of handling protocols for optimal results.

From an industrial perspective, 2171697-26-8 is often sourced for high-throughput screening libraries and combinatorial chemistry. Its role in antibody-drug conjugates (ADCs) and bioconjugation has also gained traction, aligning with the rise of precision medicine. Discussions on green chemistry in peptide synthesis and cost-effective Fmoc strategies further contextualize its relevance. Analytical techniques like HPLC purification and mass spectrometry validation are frequently associated with this compound, ensuring quality control in research pipelines.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidoacetic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its versatility in peptide design, coupled with evolving applications in therapeutic development, positions it as a cornerstone in modern scientific endeavors. For researchers exploring CAS 2171697-26-8 MSDS or scalable synthesis routes, this compound offers both challenges and opportunities in advancing life sciences.